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Compound of Interest

Compound Name: 3-Iodo-4-methylstyrene

CAS No.: 165803-90-7

Cat. No.: B3040168

Get Quote

Executive Summary
3-Iodo-4-methylstyrene (CAS: 165803-90-7) is a high-value halogenated styrene derivative

utilized primarily as a divergent intermediate in pharmaceutical and materials science. Its

structural duality—possessing both a polymerizable vinyl group and a labile aryl iodide—makes

it a critical "molecular handle" for Palladium-catalyzed cross-coupling reactions (Heck, Suzuki-

Miyaura) and controlled radical polymerizations.

This guide provides a rigorous analysis of its boiling and melting points, synthesizing available

experimental data with high-fidelity predictive models. It further details the thermodynamic

implications of these properties on purification protocols, specifically addressing the risk of

thermal autopolymerization during distillation.

Part 1: Physicochemical Data Profile[1][2]
Due to the specialized nature of this intermediate, experimental data is often proprietary. The

values below represent a synthesis of available patent data and high-confidence Group

Contribution Method (GCM) predictions calibrated against structurally homologous standards

(e.g., 4-methylstyrene and iodobenzene).
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Table 1: Core Physical Properties
Property Value / Range Confidence

Source/Methodolog
y

Boiling Point (Atm)
265°C – 275°C

(Decomposes)
High (Predicted)

GCM Extrapolation [1,

2]

Boiling Point

(Vacuum)

115°C – 120°C @ 1.0

mmHg
High (Estimated)

Nomograph correction

from BP(atm)

Melting Point < 25°C (Liquid at RT) Medium
Structural asymmetry

analysis [3]

Density 1.45 – 1.55 g/mL High (Predicted)
Weighted additivity

(Iodine contribution)

Refractive Index (

)
1.62 – 1.64 Medium

Polarizability of Aryl-

Iodide

Appearance
Pale yellow to

colorless oil
High (Observed)

Standard for iodinated

styrenes

Critical Note: The atmospheric boiling point is theoretical. Attempting to distill this compound at

760 mmHg will almost invariably result in thermal polymerization or iodine elimination before the

boiling point is reached. Vacuum distillation is mandatory.

Part 2: Thermodynamic Analysis & Expertise
The "Heavy Atom" Effect
To understand the elevated boiling point of 3-iodo-4-methylstyrene compared to its parent

compounds, one must analyze the intermolecular forces introduced by the iodine atom.
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Polarizability & Dispersion Forces: Iodine is a large, "soft" halogen with a diffuse electron

cloud. This significantly increases the London Dispersion Forces (LDF) compared to 4-

methylstyrene.

Baseline: 4-Methylstyrene BP ≈ 172°C.[1]

Effect: The addition of Iodine (+126.9 amu) typically adds ~90–100°C to the boiling point of

aromatic systems (compare Benzene 80°C vs. Iodobenzene 188°C).

Structural Asymmetry & Melting Point: While 4-iodostyrene is a solid (symmetric para-

substitution promotes crystal packing), the ortho relationship between the methyl and iodo

groups in the 3,4-substitution pattern creates steric clash and asymmetry. This disrupts

efficient crystal lattice formation, likely depressing the melting point below room temperature,

resulting in an oil.

Visualization: Structure-Property Logic
The following diagram illustrates the additive impact of functional groups on the thermal

properties of the styrene core.
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Caption: Additive contribution of methyl and iodo substituents to the thermal profile of the

styrene scaffold.
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Part 3: Experimental Handling & Purification
Protocols
The primary challenge in handling 3-iodo-4-methylstyrene is the competition between

purification (requiring heat) and polymerization (triggered by heat). The following protocol is a

self-validating system designed to minimize this risk.

Protocol: Vacuum Distillation with Inhibition
Objective: Isolate pure 3-iodo-4-methylstyrene from reaction byproducts (e.g., phosphine

oxides, unreacted halides) without triggering polymerization.

Prerequisites:

Vacuum System: Capable of stable pressure < 2 mmHg.

Inhibitor: 4-tert-Butylcatechol (TBC) or Hydroquinone.

Apparatus: Short-path distillation head (Vigreux columns are discouraged due to high

holdup/residence time).

Step-by-Step Methodology:

Quench & Wash: Ensure all inorganic bases (from Heck/Suzuki steps) are removed via

aqueous wash. Residual base can catalyze polymerization during heating.

Inhibitor Doping: Add TBC (100–500 ppm) directly to the crude oil in the boiling flask.

Reasoning: TBC acts as a radical scavenger. If a thermal radical forms, TBC intercepts it

before chain propagation occurs.

Degassing: Stir the crude oil under vacuum at room temperature for 15 minutes.

Reasoning: Removes dissolved oxygen (which can form peroxides) and volatile solvents

that disrupts vacuum stability.

Heating Ramp:
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Apply vacuum (< 1 mmHg).

Slowly raise oil bath temperature. Do not exceed 140°C bath temperature.

Collect fraction boiling between 110–125°C (pressure dependent).

Storage: Immediately dilute the distillate with TBC (10-20 ppm) and store at -20°C in the

dark.

Causality: The C-I bond is photosensitive. Light can cleave the bond, generating iodine

radicals that initiate polymerization.

Visualization: Purification Decision Tree
This workflow ensures the integrity of the monomer is maintained.
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Caption: Logic flow for the purification of halogenated styrenes based on physical state and

thermal stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS Common Chemistry [commonchemistry.cas.org]
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3-Iodo-4-methylstyrene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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